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Compound of Interest

Compound Name: Methyl hypochlorite

CAS No.: 593-78-2

Cat. No.: B3344060

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Warning: Methyl hypochlorite is a thermally unstable and potentially explosive compound.[1]

It is sensitive to heat, light, and shock.[1] These protocols are intended for experienced

researchers in a controlled laboratory setting with appropriate safety measures in place.

Introduction
Methyl hypochlorite (CH₃ClO) is the simplest of the organic hypochlorites and a potent

oxidizing and chlorinating agent.[2] Due to its inherent instability, in situ generation is the

preferred method for its use in chemical synthesis, minimizing the risks associated with

isolation and storage.[1][3] This document provides detailed protocols for the in situ generation

of methyl hypochlorite, summarizes key quantitative data, and outlines critical safety

procedures.

Chemical Properties and Hazards
A summary of the physical and chemical properties of methyl hypochlorite is provided in the

table below.
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Property Value Reference

Molecular Formula CH₃ClO [2]

Molar Mass 66.48 g/mol [2]

Appearance Yellowish oil or gas [2][3]

Boiling Point 9.18 °C [2]

Decomposition
Unstable, decomposes in

water
[2]

Hazards
Explosive, Flammable,

Corrosive, Health Hazard
[2]

The primary hazard associated with methyl hypochlorite is its propensity for explosive

decomposition.[1] The heat of decomposition has been reported to be approximately 3000 J/g,

with explosive potential similar to TNT.[1]

Experimental Protocols
Two primary methods for the in situ generation of methyl hypochlorite are described: the

reaction of methanol with sodium hypochlorite and the reaction of methanol with hypochlorous

acid.

Protocol 1: In Situ Generation from Methanol and
Sodium Hypochlorite
This method is convenient as it utilizes readily available commercial bleach solutions. The

reaction is typically performed at low temperatures to minimize decomposition of the product.

Materials:

Methanol (CH₃OH)

Sodium hypochlorite (NaOCl) solution (e.g., commercial bleach, typically 5.25-6%)

Glacial acetic acid (CH₃COOH) (optional, for pH adjustment)
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Solvent (e.g., carbon tetrachloride, dichloromethane)

Ice bath

Stir plate and stir bar

Addition funnel

Reaction flask

Procedure:

Set up a reaction flask equipped with a stir bar and an addition funnel in a fume hood.

Cool the reaction flask in an ice bath to below 10 °C.

Charge the reaction flask with the desired volume of sodium hypochlorite solution.

Prepare a solution of methanol and, optionally, glacial acetic acid. The acid can help to

generate hypochlorous acid in situ, which is a key reactant.

Slowly add the methanol solution to the stirred, cooled sodium hypochlorite solution over a

period of 15-30 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction to stir for an additional 30-60 minutes at low

temperature.

The resulting solution contains methyl hypochlorite and is ready for immediate use in a

subsequent reaction.

Note: The yield of methyl hypochlorite can be improved by using a solvent immiscible with

water, such as carbon tetrachloride, to extract the product as it is formed.[3]

Protocol 2: In Situ Generation from Methanol and
Hypochlorous Acid (Sandmeyer Method)
This is the original method for the synthesis of alkyl hypochlorites and involves the generation

of hypochlorous acid (HOCl) from chlorine gas and a base.[3]
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Materials:

Methanol (CH₃OH)

Sodium hydroxide (NaOH)

Chlorine gas (Cl₂)

Ice bath

Gas dispersion tube

Reaction flask

Procedure:

Prepare a solution of sodium hydroxide in methanol and cool it in an ice-salt bath to below 0

°C.

Bubble chlorine gas through the cooled solution via a gas dispersion tube with vigorous

stirring.

Monitor the reaction progress (e.g., by observing the color change of an indicator or by

titration of a small aliquot).

Once the desired concentration of methyl hypochlorite is reached, the solution can be used

directly for subsequent reactions.

Quantitative Data
Quantitative data for the in situ generation of methyl hypochlorite is scarce due to its

instability. However, some key parameters are summarized below.
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Parameter Value/Observation Reference

Stability in CCl₄

A solution of ethyl hypochlorite

(a close analog) in carbon

tetrachloride lost only 10% of

its available chlorine after two

days at 20°C in diffused light.

[3]

Heat of Decomposition ~3000 J/g [1]

Safety Precautions and Quenching Procedures
Extreme caution must be exercised when working with methyl hypochlorite.

Personal Protective Equipment (PPE): Always wear safety glasses, a flame-resistant lab

coat, and appropriate gloves.

Fume Hood: All work must be conducted in a well-ventilated fume hood.

Temperature Control: Maintain low temperatures throughout the generation and use of

methyl hypochlorite to minimize decomposition.

Light Sensitivity: Protect the reaction mixture from light.[3]

Quenching: Any unreacted methyl hypochlorite must be quenched before disposal. A

common method is the slow addition of a reducing agent, such as a sodium bisulfite solution,

with cooling.

Quenching Protocol:

Cool the reaction mixture containing methyl hypochlorite in an ice bath.

Slowly add a freshly prepared solution of sodium bisulfite (NaHSO₃) dropwise with vigorous

stirring.

Monitor for any signs of reaction (e.g., temperature increase, gas evolution).
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Continue adding the quenching agent until the reaction is complete (e.g., confirmed by a

negative test with potassium iodide-starch paper).

The quenched solution can then be neutralized and disposed of according to local

regulations.

Visualizations
Experimental Workflow
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Start Assemble Reaction Apparatus in Fume Hood Prepare Methanol & Hypochlorite Solutions Cool Reaction Flask to < 10 °C Slowly Add Methanol Solution to Hypochlorite Stir at Low Temperature Immediate Use in Subsequent Reaction Quench with Sodium Bisulfite Solution Neutralize and Dispose End

Click to download full resolution via product page

Caption: Experimental workflow for the in situ generation and quenching of methyl
hypochlorite.

Logical Relationship of Safety Precautions

Control Measures Emergency Procedures

Methyl Hypochlorite
(Unstable & Explosive)

Personal Protective Equipment
(Goggles, Lab Coat, Gloves) Work in a Fume Hood Maintain Low Temperature Protect from Light Quenching Protocol

(Sodium Bisulfite) Have Spill Kit Ready

Click to download full resolution via product page

Caption: Key safety precautions for handling methyl hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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